Cas no 1402738-51-5 (2-chloro-6-methoxy-4-(methoxymethyl)pyridine)

• Product Name: 2-chloro-6-methoxy-4-(methoxymethyl)pyridine
• CAS No: 1402738-51-5
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 2122057
• Update Time: 2025-10-23

2-chloro-6-methoxy-4-(methoxymethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methoxy-4-(methoxymethyl)pyridine
• FCH2428372
• AX8277484
• Pyridine, 2-chloro-6-methoxy-4-(methoxymethyl)-
• CID 88996197

• Inchi： 1S/C8H10ClNO2/c1-11-5-6-3-7(9)10-8(4-6)12-2/h3-4H,5H2,1-2H3
• InChI Key： IEFMHOUFCCTMRQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=N1)OC)COC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Topological Polar Surface Area: 31.4

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 246.6±35.0 °C(Predicted)
• pka: 0.63±0.10(Predicted)

Additional information on 2-chloro-6-methoxy-4-(methoxymethyl)pyridine

Recent Advances in the Study of 2-Chloro-6-methoxy-4-(methoxymethyl)pyridine (CAS: 1402738-51-5) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-6-methoxy-4-(methoxymethyl)pyridine (CAS: 1402738-51-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core with chloro and methoxy substituents, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, positioning it as a valuable scaffold for further exploration.

One of the key areas of interest is the role of 2-chloro-6-methoxy-4-(methoxymethyl)pyridine as an intermediate in the synthesis of more complex molecules. Researchers have demonstrated its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the construction of pharmacologically active compounds. The presence of the chloro and methoxy groups enhances its reactivity, making it a versatile building block for the development of novel therapeutics.

In the context of drug discovery, recent studies have explored the biological activities of derivatives of 2-chloro-6-methoxy-4-(methoxymethyl)pyridine. Preliminary findings suggest that these derivatives exhibit moderate to high activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases. For instance, some derivatives have shown inhibitory effects on kinases involved in signal transduction pathways, highlighting their potential as lead compounds for the development of kinase inhibitors.

Another noteworthy development is the application of 2-chloro-6-methoxy-4-(methoxymethyl)pyridine in agrochemical research. Its structural features make it a suitable candidate for the design of new pesticides and herbicides. Recent studies have reported its efficacy in controlling pest populations, with a particular focus on its mode of action and environmental impact. These findings underscore the compound's potential to contribute to sustainable agricultural practices.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-chloro-6-methoxy-4-(methoxymethyl)pyridine. Researchers have developed more efficient and environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing waste generation. These improvements not only enhance the scalability of production but also align with the growing emphasis on green chemistry principles in the pharmaceutical and chemical industries.

In conclusion, the compound 2-chloro-6-methoxy-4-(methoxymethyl)pyridine (CAS: 1402738-51-5) represents a promising area of research with broad applications in chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate, coupled with its biological activities, positions it as a valuable tool for drug discovery and agrochemical development. Future research should focus on further elucidating its mechanisms of action and expanding its utility in diverse fields.